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Compound of Interest

Compound Name: GSK2795039

Cat. No.: B15615182

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of a stock
solution of GSK2795039, a selective NADPH oxidase 2 (NOX2) inhibitor, using Dimethyl
Sulfoxide (DMSO) as the solvent. Adherence to these guidelines is crucial for ensuring the
accuracy and reproducibility of experimental results.

Introduction

GSK2795039 is a potent small molecule inhibitor of NOX2, a key enzyme involved in the
production of reactive oxygen species (ROS).[1][2][3][4] It is a valuable tool for investigating the
role of NOX2 in various physiological and pathological processes.[3][4] Accurate preparation of
stock solutions is the first critical step in any in vitro or in vivo experiment. DMSO is the
recommended solvent for GSK2795039 due to its high solubilizing capacity for this compound.

[LI[21[5]06]L7]

Physicochemical and Solubility Data

A summary of the key quantitative data for GSK2795039 is presented in the table below. This
information is essential for accurate calculations and solution preparation.
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Property Value Source(s)
Molecular Weight (M.Wt) 450.56 g/mol 21151161171
Appearance Solid powder [1][6]
Purity >98% [1][5]
Solubility in DMSO 30 mg/mL to 125 mg/mL (up to LG
100 mM)
Storage of Solid -20°C [1][5][6]
Storage of Stock Solution -20°C or -80°C [61[81I9]

Signaling Pathway of GSK2795039 Action

GSK2795039 selectively inhibits the NOX2 enzyme complex. This inhibition prevents the
transfer of electrons from NADPH to molecular oxygen, thereby blocking the production of
superoxide and downstream reactive oxygen species.
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Caption: Mechanism of NOX2 inhibition by GSK2795039.

Experimental Protocol: Preparation of a 10 mM
GSK2795039 Stock Solution in DMSO
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This protocol details the steps for preparing a 10 mM stock solution of GSK2795039.

Materials and Equipment
e GSK2795039 solid powder

e Anhydrous/molecular sieve-dried DMSO

o Calibrated analytical balance

 Sterile microcentrifuge tubes (e.g., 1.5 mL)
o Vortex mixer

o Pipettes and sterile filter tips

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions

GSK2795039 should be handled as a potentially hazardous substance.[1] Always wear
appropriate PPE. Work in a well-ventilated area or a chemical fume hood. Refer to the
product's Safety Data Sheet (SDS) for comprehensive safety information.[1]

Step-by-Step Procedure

The following workflow diagram illustrates the key steps in the preparation of the GSK2795039
stock solution.
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Calculate required mass of GSK2795039 and volume of DMSO

:

Weigh GSK2795039 powder accurately

:

Add the calculated volume of DMSO

:

Vortex thoroughly to dissolve the compound

:

Aliguot into smaller working volumes

:

Store aliquots at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing GSK2795039 stock solution.

e Calculations:
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o To prepare a 10 mM stock solution, the required mass of GSK2795039 needs to be
calculated using its molecular weight (450.56 g/mol ).

o The formula for this calculation is: Mass (mg) = Desired Concentration (mM) x Desired
Volume (mL) x Molecular Weight ( g/mol )

o For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x
450.56 g/mol / 1000 = 4.5056 mg

e Weighing:

o Before use, allow the vial of GSK2795039 to equilibrate to room temperature to prevent
condensation.

o On a calibrated analytical balance, carefully weigh the calculated mass (e.g., 4.51 mg) of
the GSK2795039 powder into a sterile microcentrifuge tube.

e Dissolution:

o Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the microcentrifuge tube
containing the GSK2795039 powder.

o Tightly cap the tube and vortex thoroughly for several minutes until the solid is completely
dissolved. Gentle warming in a 37°C water bath or brief sonication can aid in dissolution if
necessary, but check for any temperature sensitivity of the compound.[2][8] For
GSK2795039, warming up to 50°C has been reported to aid solubility.[2]

» Aliquoting and Storage:

o To minimize freeze-thaw cycles, which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20
pL) in sterile microcentrifuge tubes.[8][9]

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C or -80°C, protected from light.[6][8][9] Properly stored, the
stock solution should be stable for an extended period.
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Application Notes

Final DMSO Concentration in Assays: When preparing working solutions for cell-based
assays, ensure the final concentration of DMSO in the culture medium is low, typically less
than 0.1% to 0.5%, to avoid solvent-induced cytotoxicity.[8][9] Always include a vehicle
control (medium with the same final concentration of DMSO) in your experiments.

Aqueous Solubility: GSK2795039 is sparingly soluble in agueous buffers.[1] To prepare
working solutions in aqueous media, first, dissolve the compound in DMSO to make a
concentrated stock solution, and then dilute this stock solution into the aqueous buffer of
choice.[1] It is advisable to make serial dilutions of the DMSO stock in DMSO before the final
dilution into the aqueous medium to prevent precipitation.

Use Fresh DMSO: DMSO is hygroscopic and can absorb moisture from the air, which may
affect the solubility and stability of the compound.[2] Use fresh, anhydrous DMSO for the
preparation of stock solutions.

Precipitation: If precipitation is observed upon dilution of the DMSO stock into an aqueous
buffer, try further diluting the stock solution in DMSO before adding it to the buffer. Gentle
warming or sonication of the final working solution may also help, but its stability in the
aqueous solution should be considered, as it is not recommended to store aqueous solutions
for more than a day.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15615182#how-to-prepare-gsk2795039-stock-
solution-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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